Cas no 106-29-6 (Geranyl Butyrate)

• Product Name: Geranyl Butyrate
• CAS No: 106-29-6
• MF: C₁₄O₂
• MW: 200.148603439331
• MDL: MFCD00036538
• CID: 35366
• Update Time: 2025-05-21

Geranyl Butyrate Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethylocta-2,6-dien-1-yl butyrate
• 3,7-DIMETHYL-2,6-OCTADIEN-1-YL N-BUTYRATE
• 3,7-DIMETHYLOCTA-2(TRANS), 6-DIENYL BUTANOATE
• FEMA 2512
• GERANYL N-BUTYRATE
• TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YL BUTANOATE
• TRANS-3,7-DIMETHYL-2,6-OCTADIEN-1-YL BUTYRATE
• (2E)-3,7-Dimethyl-2,6-octadienyl butyrate
• 3,7-dimethyl-2,6-octadienylester,(E)-
• 3,7-dimethyl-2,6-octadienylester,(e)-butanoicaci
• 3,7-dimethyl-2,6-octadienylester,(E)-Butanoicacid
• 3,7-dimethyl-2,6-octadienylester,(e)-butyricaci
• ag76
• Butanoic acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
• Butyric acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
• butyricacidgeranylester
• Geraniol butyrate
• Geranyl butanoate
• Geranyl butyrate natural
• geranyl butyrate
• (E)-3,7-Dimethyl-2,6-octadienyl butyrate
• Geranylbutyrat
• Neryl n-butyrate
• 3,7-dimethyl-2,6-octadienyl ester, (E)-Butanoic acid
• 3,7-dimethyl-2,6-octadienyl ester, (e)-butanoic aci
• geraniolbutyrate
• geranylbutanoate
• Geranyl Butyrate

• MDL： MFCD00036538
• Inchi： 1S/C14O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3
• InChI Key： IGCAODIFDYXFJB-UHFFFAOYSA-N
• SMILES： [C][C][C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O |^1:0,6,10,12,13,14,^4:1,2,5,8,9|

Computed Properties

• Exact Mass: 224.17800
• Monoisotopic Mass: 224.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid
• Density: 0.896
• Boiling Point: 151-153 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.461
• PSA: 26.30000
• LogP: 4.02240
• FEMA: 2512 | GERANYL BUTYRATE
• Solubility: Soluble in organic solvents such as ethanol \ ether \ acetone \ ethyl acetate, insoluble in water \ glycerol \ propylene glycol

Geranyl Butyrate Security Information

• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：ES9990000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Geranyl Butyrate

Geranyl Butyrate: A Comprehensive Overview

Geranyl butyrate, also known by its CAS number 106-29-6, is a compound that has garnered significant attention in the fields of chemistry, perfumery, and food science. This compound is a type of ester, specifically formed from geraniol and butyric acid, and is widely recognized for its pleasant floral scent. Its chemical structure consists of a geraniol moiety (a C10H18O alcohol) combined with a butyric acid (a C4H8O2 carboxylic acid), resulting in the ester Geranyl butyrate (C14H24O2). This compound is often used in fragrance formulations, flavorings, and as a solvent in various industrial applications.

The CAS number 106-29-6 is a unique identifier assigned by the Chemical Abstracts Service to Geranyl butyrate, ensuring that it can be easily referenced in scientific literature, regulatory documents, and commercial transactions. This identifier is crucial for maintaining consistency and accuracy in the identification of chemical compounds across different regions and industries.

Recent studies have highlighted the potential of Geranyl butyrate in enhancing the sensory properties of consumer products. For instance, researchers have explored its ability to impart a natural floral aroma to personal care products such as perfumes, lotions, and shampoos. Additionally, Geranyl butyrate has been investigated for its role in food flavoring, where it contributes to the creation of complex and appealing taste profiles in confectioneries and beverages.

In terms of synthesis, Geranyl butyrate can be produced through various methods, including Fischer esterification and enzymatic catalysis. The Fischer esterification process involves the reaction of geraniol with butyric acid in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This method is widely used due to its simplicity and high yield. On the other hand, enzymatic catalysis offers an eco-friendly alternative by utilizing lipases or other enzymes to facilitate the esterification process under mild conditions.

One of the most recent advancements in the production of Geranyl butyrate involves the use of biotechnological methods. Scientists have successfully employed genetically engineered microorganisms to produce this compound through metabolic engineering. This approach not only enhances sustainability by reducing reliance on petrochemical feedstocks but also opens up new avenues for large-scale production at competitive costs.

The application of Geranyl butyrate extends beyond traditional fragrance and flavor industries. It has found niche applications in pharmaceuticals and cosmetics due to its ability to enhance product aesthetics without compromising efficacy. For example, it is often used as a solvent in transdermal drug delivery systems owing to its excellent solubilizing properties and mild skin compatibility.

From an environmental perspective, Geranyl butyrate has been studied for its biodegradability and potential impact on aquatic ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to some other synthetic fragrances. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, Geranyl butyrate (CAS No 106-29-6) stands out as a versatile compound with diverse applications across multiple industries. Its pleasant aroma profile, combined with advancements in synthesis methods and environmental considerations, positions it as a key ingredient in modern consumer products. As research continues to uncover new potential uses and improve production efficiency, Geranyl butyrate is likely to remain a prominent player in the fragrance and flavor sectors for years to come.